Cas no 951887-74-4 (3-[(3,4-Methylenedioxy)phenyl]-2-methyl-1-propene)

• Product Name: 3-[(3,4-Methylenedioxy)phenyl]-2-methyl-1-propene
• CAS No: 951887-74-4
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• MDL: MFCD07782408
• CID: 4722243
• PubChem ID: 21132473
• Update Time: 2025-10-22

3-[(3,4-Methylenedioxy)phenyl]-2-methyl-1-propene Chemical and Physical Properties

Names and Identifiers

• 3-[(3,4-Methylenedioxy)phenyl]-2-methyl-1-propene
• FCH857432
• 5-(2-METHYLPROP-2-EN-1-YL)-2H-1,3-BENZODIOXOLE
• 3-[(3,4-methylenedioxy)phenyl]-2-methyl-1-propene, AldrichCPR

• MDL： MFCD07782408
• Inchi： 1S/C11H12O2/c1-8(2)5-9-3-4-10-11(6-9)13-7-12-10/h3-4,6H,1,5,7H2,2H3
• InChI Key： QTSNXNSLXGVOJF-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)CC(=C)C

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 3-[(3,4-Methylenedioxy)phenyl]-2-methyl-1-propene

Exploring the Chemistry and Applications of 3-[(3,4-Methylenedioxy)phenyl]-2-methyl-1-propene (CAS No. 951887-74-4)

3-[(3,4-Methylenedioxy)phenyl]-2-methyl-1-propene, with the CAS number 951887-74-4, is a specialized organic compound that has garnered significant interest in both academic and industrial research. This compound, characterized by its unique methylenedioxy and phenyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring a propene backbone, makes it a valuable building block for the development of pharmaceuticals, fragrances, and agrochemicals.

In recent years, the demand for bioactive compounds and natural product derivatives has surged, driven by the growing focus on sustainable and eco-friendly solutions. Researchers have explored the potential of 3-[(3,4-Methylenedioxy)phenyl]-2-methyl-1-propene as a precursor in the synthesis of flavor enhancers and aromatic chemicals, aligning with the trend toward green chemistry. Its structural similarity to naturally occurring phenylpropanoids further enhances its appeal in the development of plant-based extracts and nutraceuticals.

The compound’s CAS No. 951887-74-4 is frequently searched in scientific databases, reflecting its relevance in organic synthesis and material science. One of the most common queries revolves around its synthetic routes and reaction mechanisms. For instance, chemists often investigate its electrophilic addition properties or its role in cross-coupling reactions, which are pivotal in constructing complex molecular architectures. Additionally, its stability under various pH conditions and thermal profiles makes it a subject of interest for process optimization in industrial applications.

Another hot topic linked to 3-[(3,4-Methylenedioxy)phenyl]-2-methyl-1-propene is its potential in drug discovery. With the rise of computational chemistry and AI-driven molecular design, this compound has been screened for its pharmacophore features. Its methylenedioxy group is particularly noteworthy, as it is often associated with bioactivity in compounds like safrole and myristicin. This has led to exploratory studies in neurological and anti-inflammatory applications, though further clinical validation is required.

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In conclusion, 3-[(3,4-Methylenedioxy)phenyl]-2-methyl-1-propene (CAS No. 951887-74-4) represents a fascinating intersection of organic chemistry and applied science. Its adaptability in synthetic pathways and alignment with sustainability trends positions it as a compound of enduring significance. As research continues to uncover its potential, this molecule is poised to play a pivotal role in advancing innovative chemical solutions for the future.